Cas no 33028-97-6 (Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-)

Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)- structure
33028-97-6 structure
Product Name:Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-
CAS No:33028-97-6
MF:C15H14O3
MW:242.269864559174
CID:293996
PubChem ID:6604558
Update Time:2025-04-19

Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-
    • (+)-2-(3-Phenoxyphenyl)propionicacid
    • (+)-Fenoprofen
    • (S)-2-(3-Phenoxyphenyl)propionic acid
    • (S)-Fenoprofen
    • Benzeneaceticacid, a-methyl-3-phenoxy-, (S)-
    • Hydratropic acid, m-phenoxy-, (+)- (8CI)
    • S(+)-Fenoprofen
    • S-(+)-Fenoprofen
    • (+)-2-(3-Phenoxyphenyl)propionic acid
    • BENZENEACETIC ACID, .ALPHA.-METHYL-3-PHENOXY-, (.ALPHA.S)-
    • 33028-97-6
    • UNII-CR23L7LA3Y
    • SCHEMBL4492279
    • Hydratropic acid, m-phenoxy-, (+)-
    • CHEMBL251463
    • CR23L7LA3Y
    • Benzeneacetic acid, alpha-methyl-3-phenoxy-, (S)-
    • (2S)-2-(3-phenoxyphenyl)propanoic acid
    • Fenoprofen, (S)-
    • BENZENEACETIC ACID, .ALPHA.-METHYL-3-PHENOXY-, (S)-
    • Benzeneacetic acid, alpha-methyl-3-phenoxy-, (alphaS)-
    • Inchi: 1S/C15H14O3/c1-11(15(16)17)12-6-5-9-14(10-12)18-13-7-3-2-4-8-13/h2-11H,1H3,(H,16,17)/t11-/m0/s1
    • InChI Key: RDJGLLICXDHJDY-NSHDSACASA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC=CC(=C1)[C@@H](C(=O)O)C

Computed Properties

  • Exact Mass: 242.094
  • Monoisotopic Mass: 242.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5A^2
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